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Compound of Interest

Compound Name: 1,4-Dibromobutane

Cat. No.: B041627

An In-depth Technical Guide on the Boiling Point of 1,4-Dibromobutane

This technical guide provides a comprehensive overview of the boiling point of 1,4-
dibromobutane (CAS No: 110-52-1), a versatile intermediate in organic synthesis. The
document is intended for researchers, scientists, and professionals in drug development who
utilize this compound and require precise data on its physical properties for experimental
design, process optimization, and safety assessments.

Introduction to 1,4-Dibromobutane

1,4-Dibromobutane, also known as tetramethylene dibromide, is a halogenated aliphatic
hydrocarbon with the chemical formula CaHsBr2z.[1][2][3] It presents as a colorless to pale
yellow liquid at room temperature.[1][4][5] This compound serves as a crucial building block in
the synthesis of various organic molecules, including active pharmaceutical ingredients (APIS)
and specialty polymers.[2][4][6] Its utility largely stems from the presence of two bromine
atoms, which act as leaving groups in nucleophilic substitution reactions, making it an effective
alkylating agent for creating new carbon-carbon bonds and for cyclization reactions.[2][4]

The boiling point is a fundamental physical property that dictates the conditions required for
distillation, purification, and handling of the substance. An accurate understanding of its boiling
behavior, especially under varying pressures, is critical for laboratory and industrial applications
to ensure both efficiency and safety.
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Boiling Point Data

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure surrounding the liquid. For 1,4-dibromobutane, the boiling point has been
determined at both standard atmospheric pressure and under reduced pressure (vacuum).
Distillation under reduced pressure is a common technique for purifying compounds that have
high boiling points at atmospheric pressure or are susceptible to decomposition at elevated

temperatures.

The experimentally determined boiling point values for 1,4-dibromobutane are summarized in
the table below.

Boiling Point (°C) Boiling Point (°F) Pressure Reference
197 386.6 760 mmHg [7]

197-198 386.6 - 388.4 Not Specified [8]

198 388.4 Not Specified 9]

199 390.2 Not Specified [5]

63-65 145.4 - 149 6 mmHg [4][6][8]
63-65 145.4 - 149 8 hPa (6 mmHg) [10][11]

Note: 1 mmHg is approximately equal to 1.333 hPa. 760 mmHg is standard atmospheric
pressure.

Experimental Protocol for Boiling Point
Determination

The following section outlines a generalized methodology for the determination of the boiling
point of a liquid organic compound such as 1,4-dibromobutane using the capillary tube
method. This method is suitable for small sample quantities and provides a boiling range.

Objective: To determine the boiling point of 1,4-dibromobutane by observing the temperature
at which the liquid's vapor pressure equals the atmospheric pressure.
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Materials:

o Sample of 1,4-dibromobutane

o Thiele tube or a beaker for an oil bath

» High-boiling point mineral oil or silicone oil

o Thermometer (calibrated)

o Capillary tube (sealed at one end)

o Small-diameter test tube (boiling tube)

e Bunsen burner or heating mantle

e Stand and clamps

Procedure:

o Sample Preparation: Place a few milliliters of 1,4-dibromobutane into the small boiling tube.
[12]

o Capillary Tube Placement: Place the capillary tube into the boiling tube with its open end
submerged in the liquid.[12]

o Apparatus Assembly:

o Attach the boiling tube to the thermometer using a rubber band or wire, ensuring the
bottom of the tube is level with the thermometer's bulb.

o Clamp the thermometer so that the assembly is immersed in the oil bath (Thiele tube or
beaker). The heat should be applied to the side arm of the Thiele tube or the side of the
beaker to allow for even heat distribution via convection. The sample should be fully
submerged in the oil but kept above the bottom of the bath.

e Heating:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b041627?utm_src=pdf-body
https://www.benchchem.com/product/b041627?utm_src=pdf-body
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!09_01_35_PM.pdf
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!09_01_35_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Begin heating the oil bath gently.[12] Stir the bath if using a beaker to ensure a uniform

temperature.

o As the temperature rises, air trapped in the capillary tube will expand and slowly bubble
out.

o Upon reaching the boiling point, the vapor pressure of the 1,4-dibromobutane will exceed
the atmospheric pressure, causing a continuous and rapid stream of bubbles to emerge
from the capillary tube.

e Temperature Reading:
o Note the temperature when the rapid and continuous stream of bubbles begins.
o Remove the heat source and allow the apparatus to cool slowly.

o The bubbling will slow down and eventually stop. At the moment the liquid re-enters the
capillary tube, record the temperature. This temperature is the boiling point, as it is the
point where the external pressure equals the vapor pressure of the substance.

o Data Recording: For accuracy, the process should be repeated to obtain a consistent boiling
range, which is typically within a 2-3°C accuracy for this method.[12]

Safety Precautions:

e 1,4-Dibromobutane is toxic if swallowed, causes skin irritation, and can cause serious eye
damage.[7][13] It may also cause respiratory irritation.[7]

» Always handle the chemical in a well-ventilated area or a fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.[7][11]

» Avoid inhalation of vapors.[13]

o Be cautious when heating the oil bath to prevent splashing and burns.

Visualization of Experimental Workflow
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The logical flow for determining and verifying the boiling point of a chemical substance is

illustrated in the diagram below.
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Caption: Workflow for the experimental determination of boiling point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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